Cas no 339018-41-6 (4-(2-Chloro-1,3-thiazol-5-yl)methoxy-3-methoxybenzenecarbaldehyde)

• Product Name: 4-(2-Chloro-1,3-thiazol-5-yl)methoxy-3-methoxybenzenecarbaldehyde
• CAS No: 339018-41-6
• MF: C₁₂H₁₀ClNO₃S
• MW: 283.730700969696
• MDL: MFCD01443861
• CID: 852654
• PubChem ID: 2764279
• Update Time: 2025-04-19

4-(2-Chloro-1,3-thiazol-5-yl)methoxy-3-methoxybenzenecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-((2-Chlorothiazol-5-yl)methoxy)-3-methoxybenzaldehyde
• 4-[(2-Chloro-1,3-thiazol-5-yl)methoxy]-3-methoxybenzenecarbaldehyde
• 3-methoxy-4-((2-chlorothiazol-5-yl)methoxy)benzaldehyde
• AC1MC9K7
• CTK6J6006
• Oprea1_382176
• SBB052153
• 339018-41-6
• J-513142
• MFCD01443861
• 7N-046
• DTXSID20377382
• 4-[(2-chloro-1,3-thiazol-5-yl)methoxy]-3-methoxybenzaldehyde
• AKOS005070985
• CS-0359951
• 4-(2-Chloro-1,3-thiazol-5-yl)methoxy-3-methoxybenzenecarbaldehyde

• MDL： MFCD01443861
• Inchi： 1S/C12H10ClNO3S/c1-16-11-4-8(6-15)2-3-10(11)17-7-9-5-14-12(13)18-9/h2-6H,7H2,1H3
• InChI Key： HUAKKYPJMHVFOH-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(COC2C=CC(C=O)=CC=2OC)S1

Computed Properties

• Exact Mass: 283.0069920g/mol
• Monoisotopic Mass: 283.0069920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives